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Compound of Interest

Compound Name: 2-Fluoroethyl fluoroacetate

Cat. No.: B15290528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

2-Fluoroethyl fluoroacetate (CAS Number: 459-99-4). The extreme toxicity of this compound

necessitates stringent adherence to the following procedures to ensure the safety of all

laboratory personnel.

Immediate Safety and Hazard Information
2-Fluoroethyl fluoroacetate is an extremely toxic organofluorine compound. Acute exposure

through inhalation, ingestion, or skin contact can be fatal. Due to the lack of a comprehensive

Safety Data Sheet (SDS) in available resources, all handling procedures must be based on a

high-risk assessment.

Quantitative Data Summary

The following table summarizes the available physical, chemical, and toxicological data for 2-
Fluoroethyl fluoroacetate. Note that some values are estimates and should be treated with

caution.
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Property Value

Chemical Formula C₄H₆F₂O₂

Molecular Weight 124.087 g/mol

CAS Number 459-99-4

Appearance Colorless liquid

Boiling Point ~147.79 °C (estimate)

Density ~1.1926 g/cm³ (estimate)

LD50 (subcutaneous, mouse) 8500 µg/kg[1]

LDLo (oral, rats) 1 mg/kg[1]

LC50 (inhalation, rat) 150 mg/m³ (10 minutes)[1]

LC50 (inhalation, mouse) 450 µg/m³[1]

LC50 (inhalation, rabbit) 50 mg/m³[1]

LC50 (inhalation, guinea pig) 70 mg/m³ (10 minutes)[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 2-Fluoroethyl fluoroacetate. The

following table outlines the minimum required PPE.
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Body Part Required PPE

Respiratory

A full-face respirator with a combination

cartridge for organic vapors and particulates

(e.g., ABEK-P3) is essential. All work must be

conducted in a certified chemical fume hood.

Eyes/Face

A full-face respirator provides integral eye and

face protection. If not using a full-face respirator,

chemical splash goggles and a face shield are

mandatory.

Hands

Double-gloving is required. Use a pair of nitrile

gloves as the inner layer and a pair of heavy-

duty, chemical-resistant gloves (e.g., Viton™ or

butyl rubber) as the outer layer. Inspect gloves

for any signs of degradation before and during

use.

Body

A chemical-resistant apron or suit over a lab

coat. Ensure complete coverage of the torso

and limbs.

Feet Closed-toe, chemical-resistant footwear.

Operational and Disposal Plans
Experimental Protocol: Safe Handling Procedure

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Prepare all necessary equipment and reagents before handling 2-Fluoroethyl
fluoroacetate.

Have a designated and clearly labeled waste container for halogenated, highly toxic

waste.
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An emergency spill kit specifically for toxic chemicals must be readily accessible.

Handling:

Conduct all manipulations of 2-Fluoroethyl fluoroacetate within the certified chemical

fume hood.

Use the smallest quantity of the chemical necessary for the experiment.

Employ a buddy system; never work alone when handling this compound.

Use sealed or contained systems whenever possible to minimize the risk of aerosol

generation.

Storage:

Store 2-Fluoroethyl fluoroacetate in a tightly sealed, clearly labeled container.

The primary container should be placed within a secondary, unbreakable container.

Store in a cool, dry, well-ventilated area, away from incompatible materials.

The storage location should be secured and accessible only to authorized personnel.

Disposal Plan

All waste containing 2-Fluoroethyl fluoroacetate, including contaminated labware, gloves,

and absorbent materials, must be treated as hazardous waste.

Collect all waste in a dedicated, leak-proof, and clearly labeled container for halogenated

and highly toxic chemical waste.

Do not mix with other waste streams.

Arrange for disposal through a licensed hazardous waste disposal company in accordance

with local, state, and federal regulations.

Emergency Spill and Decontamination Plan
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In the event of a spill, immediate and decisive action is critical.

Evacuate: Immediately evacuate the laboratory, alerting all personnel in the vicinity.

Isolate: Close the laboratory doors and prevent entry.

Notify: Contact your institution's emergency response team and provide details of the spill,

including the chemical identity and approximate quantity.

Decontamination (by trained personnel only):

Do not attempt to clean up a spill of 2-Fluoroethyl fluoroacetate unless you are a trained

emergency responder with the appropriate PPE, including a self-contained breathing

apparatus (SCBA).

For small spills, absorbent pads or vermiculite can be used to contain the liquid.

The contaminated absorbent material must be collected into a sealed, labeled hazardous

waste container.

The spill area should be decontaminated with a suitable decontamination solution,

followed by a thorough wash with soap and water.

Visual Workflow Guides
The following diagrams illustrate the standard operating procedure for handling 2-Fluoroethyl
fluoroacetate and the emergency response protocol for a spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15290528?utm_src=pdf-body
https://www.benchchem.com/product/b15290528?utm_src=pdf-body
https://www.benchchem.com/product/b15290528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15290528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling & Disposal

Verify Fume Hood Certification

Assemble All Equipment and Reagents

Prepare Labeled Toxic Waste Container

Ensure Spill Kit is Accessible

Don Full PPE

Work with Buddy System

Use Smallest Possible Quantity

Transfer to Reaction Vessel

Dispose of Contaminated Materials in Toxic Waste

Decontaminate Work Area

Remove PPE and Wash Hands

Securely Store Chemical
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Immediate Actions

Notification

Cleanup (Trained Personnel Only)

Spill Occurs!

Evacuate Immediate Area

Alert Others in the Lab

Isolate the Area (Close Doors)

Call Emergency Response / EHS

Provide Chemical Name and Quantity

Don SCBA and Specialized PPE

Await Arrival

Contain Spill with Absorbent

Collect Waste into Hazardous Container

Decontaminate Spill Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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